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Compound of Interest

Compound Name: Fulvinol

Cat. No.: B12745291 Get Quote

CAS Number: 183961-38-8

This document provides a comprehensive technical overview of Fulvinol, a naturally occurring

polyacetylene with significant potential in oncological research. This guide is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, relevant experimental protocols, and known biological activities.

Chemical Properties
Fulvinol, a chiral alkynylcarbinol isolated from marine sponges, possesses a complex

molecular structure.[1] While experimentally determined physical properties are not extensively

documented in publicly available literature, a summary of its known and computed chemical

data is presented below for reference.

Table 1: Chemical and Physical Properties of Fulvinol
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Property Value Source

CAS Number 183961-38-8 PubChem[2]

Molecular Formula C46H76O2 PubChem[2]

Molecular Weight 661.1 g/mol PubChem[2]

IUPAC Name

(3S,4E,11Z,23Z,35Z,42E,44S)-

4,11,23,35,42-

Hexatetracontapentaene-1,45-

diyne-3,44-diol

PubChem[2]

Computed XLogP3 16.6 PubChem[2]

Solubility

Soluble in organic solvents

such as methanol and

chloroform.[3] Insoluble in

water.[4]

General for similar compounds

Melting Point
Not experimentally determined

in available literature.

Boiling Point
Not experimentally determined

in available literature.

Experimental Protocols
Detailed experimental protocols for the total synthesis of Fulvinol are not readily available in

the surveyed literature. However, general methodologies for the synthesis of similar complex

natural products, such as other polyacetylene alkaloids, often involve multi-step sequences.

These can include strategies like transition-metal-free coupling reactions and late-stage

diversification.

General Analytical Methodologies
The characterization and quantification of Fulvinol would likely employ a combination of

standard analytical techniques used for complex organic molecules.

2.1.1. High-Performance Liquid Chromatography (HPLC)
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A reverse-phase HPLC method would be suitable for the purification and quantification of

Fulvinol. A C18 column with a gradient elution using a mobile phase of acetonitrile and water,

with detection by UV-Vis or photodiode array (PDA), is a common starting point for such

compounds.

Sample Preparation: Dry residues of extracts containing Fulvinol can be resuspended in a

suitable solvent like acetonitrile.

Column: C8 or C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water, potentially with a small percentage of an

acid like acetic acid to improve peak shape.

Detection: UV detection, typically in the range of 210-280 nm, is often used for compounds

with chromophores.

2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are essential for the

structural elucidation of Fulvinol.

Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g.,

CDCl₃, CD₃OD).

Analysis:

¹H NMR provides information on the proton environment.

¹³C NMR identifies the different carbon atoms.

2D NMR experiments (COSY, HSQC, HMBC) are used to establish connectivity between

protons and carbons, confirming the complex structure.

Biological Activity and Mechanism of Action
Fulvinol has demonstrated notable antitumor activity, exhibiting cytotoxicity against various

human cancer cell lines. While the precise molecular mechanisms are a subject of ongoing

research, the induction of apoptosis is a key feature of its anticancer effects.
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Cytotoxicity against Cancer Cell Lines
Studies have shown that Fulvinol and related polyacetylenes from marine sponges display

potent cytotoxic effects against a range of cancer cell lines. The antiproliferative activity is often

dose-dependent.

Signaling Pathways
The specific signaling pathways modulated by Fulvinol are not yet fully elucidated. However,

based on the activity of similar natural products with anticancer properties, it is plausible that

Fulvinol may interfere with key signaling cascades involved in cancer cell proliferation,

survival, and metastasis. Potential pathways of interest for future investigation include:

PI3K/AKT/mTOR Pathway: Frequently dysregulated in cancer, this pathway is a common

target for anticancer agents.

MAPK/ERK Pathway: Crucial for cell proliferation and survival, its inhibition can lead to

apoptosis.

Wnt/β-catenin Pathway: Involved in cell fate determination and proliferation, its aberrant

activation is a hallmark of many cancers.

To visualize a hypothetical experimental workflow for investigating the effect of Fulvinol on a

generic cancer signaling pathway, the following diagram is provided.
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Fig 1. A general workflow for studying Fulvinol's effect on cancer cells.

Apoptosis Induction
The induction of apoptosis, or programmed cell death, is a hallmark of many effective

anticancer agents. It is hypothesized that Fulvinol triggers apoptosis in cancer cells through

either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway. A simplified

representation of these pathways is shown below.
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Fig 2. Simplified overview of apoptosis signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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